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CAS No.: 26952-21-6

Cat. No.: S581708

Get Quote

The table below summarizes the fundamental properties of 6-Methyl-1-heptanol (CAS 1653-40-3) that are

critical for selecting and optimizing a purification method, such as distillation or liquid chromatography.

Property Value Source / Comment

CAS Number 1653-40-3 [1] [2] [3]

Molecular Formula C₈H₁₈O [1] [2] [3]

Molecular Weight 130.23 g/mol [1] [2] [3]

Appearance Colourless transparent
liquid

[1] [3]

Boiling Point 187°C (460 K) Value consistent across multiple sources
[2] [3].

Melting Point -106°C [3]

Density 0.8175 g/cm³ [3]

Refractive Index 1.4255 [3]

LogP (estimated) 2.721 Indicates hydrophobicity [3].
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Property Value Source / Comment

Vaporization Enthalpy
(ΔvapH)

61.0 kJ/mol At 383K [2].

A Framework for Designing Your Purification Protocol

Since explicit protocols are not available, you can develop an effective purification strategy by combining

the compound's properties with general principles of chemical purification. Here is a logical workflow to

guide your experimental design.
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Initial Assessment & Impurity Analysis

Primary Purification Selection

Method Refinement

Start: Crude 6-Methyl-1-Heptanol

Analyze Purity (e.g., by GC)

Identify Key Impurities

Liquid Mixture?

Distillation

 Yes
(Boiling Point: 187°C)

Liquid Chromatography

 No
(Complex mixture

or isomers)

Optimize Parameters

Verify Purity (e.g., GC, NMR)

End: Purified Compound
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Based on this workflow, here are the key considerations for the most applicable methods:

Distillation: This is the most straightforward method given that 6-Methyl-1-heptanol is a liquid with a
well-defined boiling point of 187°C [3]. You can use simple or fractional distillation. The known

enthalpy of vaporization (61.0 kJ/mol) [2] is valuable for engineering calculations in this process.
Liquid Chromatography: For achieving very high purity, especially to separate compounds with

similar boiling points or structural isomers, liquid chromatography is highly effective.
Scale: The purification scale is defined by your required yield and the complexity of the mixture

[4]. You can work at analytical, semi-preparative, or preparative scales on modern HPLC
systems without necessarily changing the core method [4].

Mode: Reversed-Phase Chromatography is a suitable starting point due to the compound's
hydrophobic nature (estimated LogP of 2.721) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. China 6 - Methyl - 1 - heptanol 丨CAS 1653-40-3 Manufacturers Suppliers... [leapchem.com]

2. - 1 , Heptanol - 6 methyl [webbook.nist.gov]

3. -Methylheptanol | 1653-40-3 [chemicalbook.com]

4. : When to Use Analytical, Semi-Preparative... HPLC Purification [thermofisher.com]

To cite this document: Smolecule. [Physical & Chemical Properties of 6-Methyl-1-heptanol].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b581708#purification-methods-for-6-methyl-1-heptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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